![molecular formula C18H16N2O2S B2648397 (Z)-3-(4-(benzyloxy)-3-methoxyphenyl)-2-cyanoprop-2-enethioamide CAS No. 342594-75-6](/img/structure/B2648397.png)
(Z)-3-(4-(benzyloxy)-3-methoxyphenyl)-2-cyanoprop-2-enethioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-3-(4-(benzyloxy)-3-methoxyphenyl)-2-cyanoprop-2-enethioamide, also known as BMT-047, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit potent anticancer activity by inhibiting the growth of cancer cells.
Scientific Research Applications
Catalytic Applications and Synthesis
- Development of P-chiral Phosphine Ligands: Research on rigid P-chiral phosphine ligands, such as 2,3-bis(tert-butylmethylphosphino)quinoxaline, for rhodium-catalyzed asymmetric hydrogenation of functionalized alkenes demonstrates the utility of these ligands in synthesizing chiral pharmaceutical ingredients, hinting at potential catalytic applications for similar compounds (Imamoto et al., 2012).
Molecular Structure and Antioxidant Activity
- Analysis of Molecular Structure and Antioxidant Properties: A study on a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide explored its structure using X-ray diffraction and DFT calculations, alongside assessing its antioxidant properties. This research underscores the importance of understanding the structural attributes and potential biological activities of similar compounds (Demir et al., 2015).
Metabolic Studies
- Metabolic Fate of Novel Compounds: An investigation into the circulatory and excretory metabolites of ZJM-289, a novel nitric oxide donor, in rat models reveals extensive metabolism and the formation of pharmacologically active metabolites, suggesting a framework for studying the metabolic fate of chemically related entities (Li et al., 2011).
Synthetic Routes and Chemical Reactivity
- Synthetic Routes to Heterocyclic Derivatives: Research on the synthesis and enantioselective hydrogenation of exocyclic enamides, such as (Z)-3-arylidene-4-acetyl-3,4-dihydro-2H-1,4-benzoxazines, shows the potential for developing complex molecules with high enantiomeric excess, which could be relevant for designing synthetic routes for similar compounds (Zhou et al., 2005).
Environmental Remediation
- Biodegradation of Xenobiotics: A study on the biodegradation of zoxamide by pure bacterial strains highlights the potential for microbial remediation of hazardous substances, suggesting similar strategies could be explored for the environmental management of related chemical entities (Ahmad et al., 2020).
properties
IUPAC Name |
(Z)-2-cyano-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enethioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2S/c1-21-17-10-14(9-15(11-19)18(20)23)7-8-16(17)22-12-13-5-3-2-4-6-13/h2-10H,12H2,1H3,(H2,20,23)/b15-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUOQCQZGZHRPSY-DHDCSXOGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=C(C#N)C(=S)N)OCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=C(/C#N)\C(=S)N)OCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.